Cas no 651733-97-0 (1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-)
651733-97-0 structure
Product Name:1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
CAS No:651733-97-0
MF:C16H18N2
MW:238.327523708344
CID:403827
PubChem ID:10263601
Update Time:2025-04-19
1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
- 2-(3,5-dimethylphenyl)-1,3-dihydroisoindol-5-amine
- 651733-97-0
- DTXSID40437558
-
- Inchi: 1S/C16H18N2/c1-11-5-12(2)7-16(6-11)18-9-13-3-4-15(17)8-14(13)10-18/h3-8H,9-10,17H2,1-2H3
- InChI Key: AQKVLNMASBINFC-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C)C=C(C)C=2)CC2C=CC(=CC=2C1)N
Computed Properties
- Exact Mass: 238.14714
- Monoisotopic Mass: 238.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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